Cas no 899956-73-1 (N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(2-methylphenyl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(2-methylphenyl)ethanediamide
• CAS No: 899956-73-1
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 5490128
• PubChem ID: 18583552
• Update Time: 2025-10-29

N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(2-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678234
• F2762-0063
• N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(2-methylphenyl)ethanediamide
• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(2-methylphenyl)oxamide
• 899956-73-1
• N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(o-tolyl)oxalamide
• N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(2-methylphenyl)ethanediamide

• Inchi： 1S/C21H28N4O2/c1-15-8-6-7-9-18(15)23-21(27)20(26)22-14-19(25(4)5)16-10-12-17(13-11-16)24(2)3/h6-13,19H,14H2,1-5H3,(H,22,26)(H,23,27)
• InChI Key： IFJIJNCNUPXXEA-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1C)=O)NCC(C1C=CC(=CC=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 368.22122615g/mol
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-N-(2-methylphenyl)ethanediamide

N'-2-(Dimethylamino)-2-4-(Dimethylamino)Phenylethyl-N-(2-Methylphenyl)Ethanediaamide (CAS No. 899956-73-1)

N'-2-(Dimethylamino)-2-4-(Dimethylamino)Phenylethyl-N-(2-Methylphenyl)Ethanediaamide is a complex organic compound with the CAS registry number 899956-73-1. This compound belongs to the class of ethanediamides, which are derivatives of ethanediamine with one or both amino groups replaced by amide groups. The molecule features a unique structure characterized by the presence of two dimethylamino groups attached to a phenylethyl chain and a 2-methylphenyl group. These structural elements contribute to its distinctive chemical properties and potential applications in various fields.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, amide bond formation, and possibly Friedel-Crafts alkylation or acylation due to the presence of aromatic rings. The exact synthetic pathway would depend on the starting materials and intermediates used, but it is likely optimized for high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of similar compounds, which may extend to this molecule as well.

Structurally, the compound consists of a central ethanediamide backbone, with one end connected to a 2-methylphenyl group and the other end connected to a phenylethyl chain that bears two dimethylamino substituents. The dimethylamino groups are strong electron donors, which can influence the compound's reactivity, solubility, and interaction with biological systems. The 2-methylphenyl group adds steric bulk and aromatic stability to the molecule, potentially enhancing its pharmacokinetic properties if used in drug design.

Recent studies have highlighted the potential of ethanediamides as building blocks in medicinal chemistry. For instance, compounds with similar structures have been explored as inhibitors of enzymes involved in cancer pathways or as modulators of ion channels. Given its structural complexity and functional groups, N'-2-(Dimethylamino)-2-4-(Dimethylamino)Phenylethyl-N-(2-Methylphenyl)Ethanediaamide could serve as a lead compound for developing bioactive agents. Researchers have also investigated the role of dimethylamino groups in enhancing drug permeability across biological membranes, which could be particularly relevant for this compound.

In addition to its potential in pharmacology, this compound may find applications in materials science. The presence of aromatic rings and amide bonds suggests that it could participate in supramolecular interactions or serve as a precursor for polymeric materials with tailored properties. Recent advancements in click chemistry and supramolecular assembly provide new avenues for exploring such applications.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies on similar compounds suggest that hydrolysis under specific pH conditions or microbial degradation could be primary routes for breakdown. However, further research is needed to confirm these hypotheses for this specific molecule.

In summary, N'-2-(Dimethylamino)-2-4-(Dimethylamino)Phenylethyl-N-(2-Methylphenyl)Ethanediaamide (CAS No. 899956-73-1) is a versatile organic compound with promising applications in drug discovery, materials science, and potentially other areas. Its unique structure, featuring multiple functional groups and aromatic systems, positions it as a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.